Cas no 125326-08-1 ((S)-form-Androbine)
(S)-form-Androbine structure
Product name:(S)-form-Androbine
CAS No:125326-08-1
MF:C21H25NO5
MW:371.426906347275
CID:2029768
(S)-form-Androbine Chemical and Physical Properties
Names and Identifiers
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- (S)-form-Androbine
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- Inchi： InChI=1S/C21H25NO5/c1-22-8-7-12-10-14(23)19(25-2)18-16(12)13(22)6-5-11-9-15(24)20(26-3)21(27-4)17(11)18/h9-10,13,23-24H,5-8H2,1-4H3
- InChI Key： UPDCPGFCIDXGDU-UHFFFAOYSA-N
- SMILES： COc1c(O)cc2CCC3N(C)CCc4cc(O)c(OC)c(c34)-c2c1OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- XLogP3: 1.445
(S)-form-Androbine Related Literature
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1. Trigger-responsive engineered-nanocarriers and image-guided theranostics for rheumatoid arthritisNadim Ahamad,Ameya Prabhakar,Ekta Singh,Eshant Bhatia,Shivam Sharma,Rinti Banerjee Nanoscale, 2020,12, 12673-12697
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Wentao Wang,Tao Zheng,Qicheng Zhang,Fan Wu,Yihan Liu,Lin Zhang,Jun Zhang,Mingqian Wang,Yi Sun Biomater. Sci., 2020,8, 1748-1758
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Miguel A. C. Teixeira,Steve Arscott,Simon J. Cox Soft Matter, 2018,14, 5369-5382
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Yongjie Li,Mingjin Tang,Xiang Ding,Xinhui Bi RSC Adv., 2017,7, 46866-46873
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
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